2-methoxy-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide

• IUPAC Name: 2-methoxy-N'-[6-[(4-methylphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]benzohydrazide
• InChI: InChI=1S/C19H19N5O3/c1-12-7-9-13(10-8-12)11-15-18(26)20-19(23-21-15)24-22-17(25)14-5-3-4-6-16(14)27-2/h3-10H,11H2,1-2H3,(H,22,25)(H2,20,23,24,26)
• InChI Key: GQOUKFSYWSEKKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NNC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

2-methoxy-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties Compounds structurally related to 2-methoxy-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide have been synthesized to explore their chemical properties and reactions. For example, Sañudo et al. (2006) described the synthesis of cyclic dipeptidyl ureas through Ugi reactions, highlighting the versatility of triazine derivatives in creating complex organic molecules with potential biological activity M. Sañudo, S. Marcaccini, S. Basurto, T. Torroba, 2006.

Biological Activity The structural similarity to triazine derivatives suggests potential for biological activity investigation. Bekircan et al. (2015) utilized a related triazine compound as a starting point for synthesizing novel heterocyclic compounds, which were then screened for their lipase and α-glucosidase inhibition capabilities. This research signifies the potential of triazine derivatives in developing new therapeutic agents O. Bekircan, S. Ülker, E. Menteşe, 2015.

Catalytic and Material Science Applications Raboisson et al. (2003) investigated pyrazolo[1,5-a]-1,3,5-triazines as phosphodiesterase type 4 inhibitors, emphasizing the catalytic and biological relevance of triazine derivatives. This work illustrates the potential use of triazine-based compounds in pharmaceutical development and as catalysts in chemical reactions P. Raboisson, D. Schultz, Christian D. Muller, et al., 2003.